![molecular formula C18H19N5O4 B2614105 methyl 2-(1-methyl-2,4-dioxo-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl)acetate CAS No. 845661-01-0](/img/structure/B2614105.png)
methyl 2-(1-methyl-2,4-dioxo-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl)acetate
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Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, a novel series of 1,3,4-thiadiazoles, 5-arylazothiazoles, and hexahydropyrimido-[4,5-d][1,2,4]triazolo[4,3-a]pyrimidines were synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine .Scientific Research Applications
Synthesis and Crystal Structure Characterization
Compounds with structural similarities to methyl 2-(1-methyl-2,4-dioxo-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl)acetate have been synthesized and characterized, providing insights into their molecular structure through X-ray crystallography. For instance, the synthesis and crystal structure characterization of related compounds reveal complex molecular interactions and packing within crystals, contributing to our understanding of molecular design and material properties (Mao, Hu, Wang, Du, & Xu, 2015).
Anticancer and Anti-inflammatory Applications
Research has explored the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives, demonstrating their potential as anticancer and anti-inflammatory agents. This indicates that structurally complex pyrimidinones can serve as key scaffolds in the development of therapeutic agents targeting various diseases (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Ben Jannet, 2016).
Antibacterial Activity
Derivatives of pyrimidinones have been shown to exhibit significant antibacterial activity against both Gram-negative and Gram-positive bacteria. The study of these compounds contributes to the discovery of new antibiotics and addresses the growing concern of antibiotic resistance (Kumari, Triloknadh, Harikrishna, Vijjulatha, & Rao, 2017).
Mechanistic Insights into Chemical Reactions
Research into the reaction mechanisms of compounds structurally related to this compound provides valuable insights into chemical processes, such as the formation of formate, glycine, and other compounds from purines by specific microorganisms. This knowledge is crucial for understanding biochemical pathways and developing synthetic methodologies (Sagers & Beck, 1956).
Supramolecular Chemistry
The study of ureidopyrimidones, a group related to pyrimidinones, highlights their ability to dimerize via quadruple hydrogen bonding, showcasing the significance of supramolecular interactions in designing novel materials and understanding molecular recognition processes (Beijer, Sijbesma, Kooijman, Spek, & Meijer, 1998).
Properties
IUPAC Name |
methyl 2-(1-methyl-2,4-dioxo-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl)acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O4/c1-20-15-14(16(25)23(18(20)26)11-13(24)27-2)22-10-6-9-21(17(22)19-15)12-7-4-3-5-8-12/h3-5,7-8H,6,9-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSPOCKOYINKBKD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)N(C1=O)CC(=O)OC)N3CCCN(C3=N2)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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